Cas no 881052-28-4 (Methyl 4-(9H-Purin-6-yloxy)benzoate)

• Product Name: Methyl 4-(9H-Purin-6-yloxy)benzoate
• CAS No: 881052-28-4
• MF: C₁₃H₁₀N₄O₃
• MW: 270.243502140045
• CID: 5227896
• Update Time: 2025-05-23

Methyl 4-(9H-Purin-6-yloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(9H-Purin-6-yloxy)benzoateQ: What is Methyl 4-(9H-Purin-6-yloxy)benzoate Q: What is the CAS Number of Methyl 4-(9H-Purin-6-yloxy)benzoate
• Methyl 4-(9H-Purin-6-yloxy)benzoate

• Inchi： 1S/C13H10N4O3/c1-19-13(18)8-2-4-9(5-3-8)20-12-10-11(15-6-14-10)16-7-17-12/h2-7H,1H3,(H,14,15,16,17)
• InChI Key： GPNUQTHYCRRZMQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC)=CC=1)C1N=CN=C2N=CNC=12

Additional information on Methyl 4-(9H-Purin-6-yloxy)benzoate

Methyl 4-(9H-Purin-6-yloxy)benzoate: A Comprehensive Overview

Methyl 4-(9H-Purin-6-yloxy)benzoate, with the CAS number 881052-28-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of purine, a heterocyclic aromatic compound that plays a crucial role in various biological processes. The structure of Methyl 4-(9H-Purin-6-yloxy)benzoate consists of a purine ring substituted with a methoxy group at the 6-position and a benzoate ester group at the 4-position, making it a unique molecule with potential applications in drug design and development.

The synthesis of Methyl 4-(9H-Purin-6-yloxy)benzoate involves several steps, including the preparation of the purine derivative and subsequent esterification to form the benzoate group. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving both yield and purity. These improvements are critical for large-scale production, especially for applications in pharmaceuticals where high-quality compounds are essential.

One of the most promising areas of research involving Methyl 4-(9H-Purin-6-yloxy)benzoate is its potential as a ligand for purine receptors. Purine receptors, such as P2Y and P1 receptors, are involved in various physiological processes, including inflammation, pain regulation, and cardiovascular function. Studies have shown that Methyl 4-(9H-Purin-6-yloxy)benzoate exhibits selective binding to these receptors, making it a valuable tool for understanding receptor function and developing new therapeutic agents.

Recent research has also explored the pharmacokinetic properties of Methyl 4-(9H-Purin-6-yloxy)benzoate. Studies conducted in animal models have demonstrated moderate bioavailability and favorable pharmacokinetic profiles, suggesting that this compound could be suitable for oral administration. However, further studies are needed to evaluate its safety and efficacy in humans.

In addition to its pharmacological applications, Methyl 4-(9H-Purin-6-yloxy)benzoate has shown potential as a building block for more complex molecules. Its structure allows for easy modification at various positions on the purine ring or benzoate group, enabling researchers to design compounds with enhanced bioactivity or specificity. This versatility makes it an attractive candidate for combinatorial chemistry approaches.

Another area of interest is the use of Methyl 4-(9H-Purin-6-yloxy)benzoate in imaging technologies. Due to its ability to bind selectively to purine receptors, this compound could serve as a radiotracer or contrast agent for imaging studies. Such applications would provide valuable insights into receptor distribution and activity in vivo, aiding in the diagnosis and treatment of various diseases.

Despite its promising potential, there are challenges associated with the use of Methyl 4-(9H-Purin-6-yloxy)benzoate. One major concern is its stability under physiological conditions. Preliminary studies suggest that the compound may undergo hydrolysis or enzymatic degradation, which could limit its effectiveness in certain applications. Researchers are currently investigating methods to enhance its stability while maintaining its bioactivity.

Furthermore, there is growing interest in understanding the mechanism of action of Methyl 4-(9H-Purin-6-yloxy)benzoate at molecular levels. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to study how this compound interacts with its target receptors. These studies aim to provide insights into receptor-ligand interactions and guide the design of more potent and selective compounds.

In conclusion, Methyl 4-(9H-Purin-6-yloxy)benzoate is a versatile compound with significant potential in various fields, including drug discovery and diagnostic imaging. Its unique structure and functional groups make it an ideal candidate for further research and development. As our understanding of this compound continues to grow, it is likely that new applications will emerge, contributing to advancements in science and medicine.